NVP-SAA164

• CAS No.: 312722-60-4
• Product Name: NVP-SAA164
• Molecular Formula: C36H45N5O5S
• Molecular Weight: 659.8 g/mol
• IUPAC Name: [1-[4-(2,2-diphenylethylamino)-3-(morpholine-4-carbonyl)phenyl]sulfonylpiperidin-4-yl]-(4-methylpiperazin-1-yl)methanone
• Standard InChI: InChI=1S/C36H45N5O5S/c1-38-18-20-39(21-19-38)35(42)30-14-16-41(17-15-30)47(44,45)31-12-13-34(32(26-31)36(43)40-22-24-46-25-23-40)37-27-33(28-8-4-2-5-9-28)29-10-6-3-7-11-29/h2-13,26,30,33,37H,14-25,27H2,1H3
• Standard InChIKey: VODUCDWVPSEMSZ-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C(=O)C2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)NCC(C4=CC=CC=C4)C5=CC=CC=C5)C(=O)N6CCOCC6
• Canonical SMILES: CN1CCN(CC1)C(=O)C2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)NCC(C4=CC=CC=C4)C5=CC=CC=C5)C(=O)N6CCOCC6
• Appearance: Solid powder
• Description: NVP-SAA164 is a nonpeptide bradykinin B1 receptor antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NVP-SAA164; NVP SAA164; NVPSAA164; SAA164; SAA-164; SAA 164
• Reference: 1: Fox A, Kaur S, Li B, Panesar M, Saha U, Davis C, Dragoni I, Colley S, Ritchie T, Bevan S, Burgess G, McIntyre P. Antihyperalgesic activity of a novel nonpeptide bradykinin B1 receptor antagonist in transgenic mice expressing the human B1 receptor. Br J Pharmacol. 2005 Apr;144(7):889-99. PubMed PMID: 15685199; PubMed Central PMCID: PMC1576084.
• PubChem Compound: 9831083
• Last Modified: Nov 11 2021